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Compound of Interest

Compound Name: 5-Iodo-1H-pyrrole-2-carbaldehyde

CAS No.: 40566-13-0

Cat. No.: B1610953

Get Quote

Executive Summary
5-Iodopyrrole-2-carbaldehyde (CAS: 40566-13-0) is a high-value heterocyclic building block. Its

structural duality—possessing an electrophilic aldehyde at C2 and a nucleophilic-amenable

iodide at C5—makes it indispensable for Suzuki-Miyaura cross-couplings, BODIPY dye

synthesis, and porphyrin-based therapeutics.

This guide synthesizes market data with experimental protocols to support medicinal chemists

in sourcing and utilizing this compound effectively.

Market Analysis: Supplier & Price Comparison
Due to the high reactivity of the pyrrole ring and the light sensitivity of the C-I bond, this

compound is often categorized as a "Specialty Building Block" rather than a bulk commodity.

Global Supplier Landscape (2025 Estimates)
Note: Prices are indicative of the "Research Grade" (95-98% purity) market. Always verify

current stock as this material is frequently made-to-order.
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Supplier
Catalog /
SKU

Purity Pack Size
Approx.
Price (USD)

Lead Time

BLD Pharm
BD1234* (Ref

CAS)
97%+ 1g / 5g $85 / $280

In Stock

(CN/US)

Combi-Blocks OR-XXXX 95%+ 1g / 10g $95 / $450 1-2 Weeks

Sigma-

Aldrich
Custom/Rare 95% 250mg $150+ Inquiry Only

Enamine
Custom

Synthesis
98% 10g+ RFQ 3-4 Weeks

Apollo

Scientific
OR9088 97% 5g $310 2 Weeks (UK)

> Procurement Insight: The 4-iodopyrrole-2-carbaldehyde isomer (CAS 33515-62-7) is often

cheaper and more available. Ensure strict CAS verification (40566-13-0) during ordering to

avoid regiochemical errors.

Technical Specifications & QC
To ensure reproducibility in sensitive metal-catalyzed couplings, the following specifications

must be met:

CAS Number: 40566-13-0[1][2]

Molecular Formula: C

H

INO

Molecular Weight: 221.00 g/mol

Appearance: Off-white to yellow/brown solid (darkens upon oxidation).

Solubility: Soluble in DMSO, DMF, MeOH, DCM; sparingly soluble in water.
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Storage Stability:CRITICAL. Store at -20°C under inert atmosphere (Argon/N

). Protect from light to prevent deiodination.

Experimental Protocol: Synthesis & Handling
While commercial sourcing is preferred for speed, in-house synthesis is often necessary for

gram-scale requirements. The following protocol uses N-Iodosuccinimide (NIS) for

regioselective iodination, avoiding the harsh conditions of molecular iodine (

).

Reaction Logic
The formyl group at C2 deactivates the ring slightly but directs the incoming electrophile (

) to the C5 position (alpha to the nitrogen, distal to the aldehyde) due to sterics and electronic
resonance stabilization.

Step-by-Step Methodology
Reagents:

Pyrrole-2-carbaldehyde (1.0 eq)

N-Iodosuccinimide (NIS) (1.05 eq)

DMF (Dimethylformamide) - Anhydrous

Acetone (for workup)

Protocol:

Setup: Flame-dry a round-bottom flask and purge with Argon.

Dissolution: Dissolve Pyrrole-2-carbaldehyde (10 mmol) in anhydrous DMF (20 mL). Cool

the solution to -20°C (acetone/dry ice bath). Low temperature is vital to prevent poly-

iodination.

Addition: Dissolve NIS (10.5 mmol) in DMF (10 mL) and add dropwise over 30 minutes.
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Reaction: Allow the mixture to warm slowly to 0°C over 2 hours. Monitor by TLC

(Hexane/EtOAc 7:3). The product typically runs higher (less polar) than the starting material.

Quench: Pour the reaction mixture into ice-cold water (100 mL) containing 5% Sodium

Thiosulfate (

) to neutralize excess iodine (removes purple/brown color).

Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry

over

, and concentrate in vacuo.

Purification: Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Yield: Typical isolated yield is 75-85%.

Workflow Visualization
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Figure 1: Regioselective synthesis workflow using NIS to ensure C5-iodination.

Applications in Drug Discovery
5-Iodopyrrole-2-carbaldehyde serves as a "linchpin" intermediate. The C-I bond allows for

carbon-carbon bond formation, while the aldehyde allows for condensation reactions.

Key Pathways
Kinase Inhibitors: The pyrrole core mimics the purine ring of ATP. Suzuki coupling at C5

introduces aryl groups that occupy the hydrophobic pocket of kinases (e.g., VEGFR,
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PDGFR).

BODIPY Dyes: Condensation with a second pyrrole unit followed by

complexation yields BODIPY fluorophores, used in bio-imaging.

Prodigiosin Analogs: Used in the synthesis of tripyrrolic natural products with

immunosuppressive activity.

Divergent Synthesis Map
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Figure 2: Divergent synthetic utility of 5-iodopyrrole-2-carbaldehyde in medicinal chemistry.

References
BLD Pharm. (2025). Product Datasheet: 5-Iodo-1H-pyrrole-2-carbaldehyde (CAS 40566-

13-0).[1] Retrieved from

PubChem. (2025). Compound Summary: Pyrrole-2-carboxaldehyde Derivatives. National

Library of Medicine. Retrieved from

Organic Chemistry Portal. (2018). Synthesis of Pyrrole-2-carbaldehyde Derivatives.

Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1610953/docs?utm_src=pdf-body-img#5-iodopyrrole-2-carbaldehyde-technical-guide-supply-chain-analysis
https://www.benchchem.com/product/b1610953/docs?utm_src=pdf-body#5-iodopyrrole-2-carbaldehyde-technical-guide-supply-chain-analysis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB82669960.htm?N=Global
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Institutes of Health (PMC). (2014). Synthesis of 2,2'-bipyrrole-5-carboxaldehydes

and their application in the synthesis of B-ring functionalized prodiginines. Retrieved from

Combi-Blocks. (2025). Catalog Search: Halogenated Pyrroles. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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